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Compound of Interest

Chlorotris(triphenylphosphine)cop
per()&
Cat. No.: B12321343

Get Quote
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Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of
chlorotris(triphenylphosphine)copper(l), a versatile coordination complex with significant
applications in synthetic chemistry and emerging potential in medicinal chemistry. This
document details its chemical identifiers, structural and spectroscopic properties, a detailed
synthesis protocol, and its application in Atom Transfer Radical Polymerization (ATRP).

Core Identifiers and Physicochemical Properties

Chlorotris(triphenylphosphine)copper(l) is a white, crystalline solid. The key identifiers and
physicochemical properties of the compound are summarized in the table below for easy
reference.
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Identifier Value

CAS Number 15709-76-9

Molecular Formula Cs4HasCICuPs

Molecular Weight 885.86 g/mol

IUPAC Name chlorocopper;tris(triphenylphosphane)

InChl Key BEENOGKCXKWOBB-UHFFFAOYSA-M

SMILES C1=CC=C(C=C1l)P(C2=CC=CC=C2)C3=CC=C
C=Cs...

Melting Point 175 °C (decomposition)

PubChem CID 11764452

Structural and Spectroscopic Data

The copper(l) center in chlorotris(triphenylphosphine)copper(l) adopts a pseudo-tetrahedral
geometry, coordinated to one chloride ligand and three triphenylphosphine ligands. The bulky
triphenylphosphine ligands play a crucial role in stabilizing the copper(l) center.

Crystallographic Data

Single-crystal X-ray diffraction studies have provided detailed insights into the molecular
structure. The coordination geometry can be influenced by the presence of solvent molecules
in the crystal lattice.

Parameter Value Reference
Cu-P Bond Length (avg) 2.354(8) A

P-Cu-P Bond Angle (avg) 110.1(6)°

P-Cu-Cl Bond Angle (avg) 108.8(6)°

Spectroscopic Characterization
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Spectroscopic techniques are essential for confirming the identity and purity of the complex.

Technique Key Observations

Solid-state 3P NMR is a powerful tool for
3P CP/MAS NMR probing the coordination environment of the

phosphorus ligands.

The IR spectrum is dominated by the vibrational
Infrared (IR) Spect modes of the triphenylphosphine ligands, with a
nfrare ectrosco
P Py characteristic P-C stretching vibration around

1100 cm™1,

In chloroform, the complex exhibits absorption
UV-Vis Spect bands around 239 nm and 259 nm, which are
-Vis Spectrosco
P Py attributed to intra-ligand (1t-1t*) transitions of the

triphenylphosphine ligands.

Experimental Protocols
Synthesis of Chlorotris(triphenylphosphine)copper(l)

This protocol describes the direct reaction of copper(l) chloride with triphenylphosphine.
Materials:

e Copper(l) chloride (CuCl)

o Triphenylphosphine (PPhs)

» Ethanol or Acetonitrile

 Diethyl ether

o Schlenk flask and other standard glassware

e Magnetic stirrer

e Inert atmosphere (Nitrogen or Argon)
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Procedure:

e Under an inert atmosphere, add copper(l) chloride to a Schlenk flask equipped with a
magnetic stir bar.

e Add a solution of at least three molar equivalents of triphenylphosphine dissolved in ethanol
or acetonitrile.

» Stir the mixture at room temperature. The reaction can be gently heated to facilitate the
dissolution of copper(l) chloride as the complex forms.

» Continue stirring for several hours until the reaction is complete, which is often indicated by
the formation of a clear solution or a fine white precipitate of the product.

e Cool the mixture to room temperature.
» Precipitate the product by adding diethyl ether.
o Collect the white crystalline product by filtration under an inert atmosphere.

e Wash the product several times with diethyl ether to remove any unreacted
triphenylphosphine.

» Dry the final product under vacuum.
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Synthesis Workflow

Starting Materials
(CuCl, PPhs, Solvent)

Reaction in Schlenk Flask
(Inert Atmosphere, Stirring)

Precipitation
(Addition of Diethyl Ether)

Filtration and Washing

(Drying Under Vacuum)
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Synthesis workflow for chlorotris(triphenylphosphine)copper(l).

Applications in Catalysis: Atom Transfer Radical
Polymerization (ATRP)

Chlorotris(triphenylphosphine)copper(l) is a highly effective catalyst for Atom Transfer Radical
Polymerization (ATRP), a controlled/"living" radical polymerization technique that allows for the
synthesis of polymers with well-defined molecular weights and low polydispersity.
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In ATRP, the copper(l) complex acts as an activator, reversibly abstracting a halogen atom from
a dormant polymer chain to generate a radical that initiates polymerization. The
triphenylphosphine ligands are crucial for stabilizing the copper(l) center and modulating its

reactivity.

ATRP Catalytic Cycle

Cu(ll)Clz(PPhs)s
(Deactivator)

Re
(Propagating Radical) Cu(l)CI(PPhs)s

(Activator)

R-X
(Initiator)
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Chlorotris(triphenylphosphine)copper(l)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12321343/docs#an-in-depth-technical-guide-to-
chlorotris-triphenylphosphine-copper-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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